5-(Pyridin-4-yl)pyrazine-2-carboxylic acid

• Molecular Formula: C10H7N3O2
• Molecular Weight: 201.18 g/mol
• IUPAC Name: 5-pyridin-4-ylpyrazine-2-carboxylic acid
• InChI: InChI=1S/C10H7N3O2/c14-10(15)9-6-12-8(5-13-9)7-1-3-11-4-2-7/h1-6H,(H,14,15)
• InChI Key: ULCUOSZUOVVNJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CN=C(C=N2)C(=O)O

Description

5-(Pyridin-4-yl)pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C10H7N3O2 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At room temperature, potassium permanganate (700 mg) and trioctylmethylammonium chloride (one drop) were dissolved in a mixed solvent of water (20 ml) and benzene (20 ml). To the resulting solution, 2-(furan-2-yl)-5-(pyridin-4-yl)pyrazine (700 mg) was added in portions, followed by stirring at room temperature for 17 hours. After ethanol was added to the reaction mixture to decompose excess potassium permanganate, the solvent was distilled off. To the residue, water (100 ml) was added and the mixture was filtered through Celite. To the filtrate, 1N hydrochloric acid was added to adjust its pH to 6. The solvent was distilled off until the precipitation of colorless crystals. The colorless crystals were collected by filtration, whereby the title compound (491 mg, 79%) was obtained.